2-((1-ethyl-6-(4-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(4-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H27N5O4S/c1-5-30-23-22(16(2)28-30)27-25(29(24(23)32)14-17-9-11-19(33-3)12-10-17)35-15-21(31)26-18-7-6-8-20(13-18)34-4/h6-13H,5,14-15H2,1-4H3,(H,26,31)
• InChI Key: JTNWECPGKUKCHJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)OC)SCC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C25H27N5O4S
• Molecular Weight: 493.6 g/mol

Description

2-((1-ethyl-6-(4-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O4S and its molecular weight is 493.58. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study focused on the design, synthesis, and in vitro cytotoxic activity of certain derivatives, including compounds similar to the one , revealed potential anticancer properties. One compound showed appreciable cancer cell growth inhibition against various cancer cell lines, indicating a potential application in cancer therapy (Al-Sanea et al., 2020).

Anti-Inflammatory and Analgesic Agents

Another study synthesized novel derivatives, such as the one mentioned, and screened them as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors. These compounds showed significant analgesic and anti-inflammatory activities, suggesting their potential use in treating pain and inflammation (Abu‐Hashem et al., 2020).

Coordination Complexes and Antioxidant Activity

A related study synthesized pyrazole-acetamide derivatives and their coordination complexes, examining their antioxidant activity. The findings showed significant antioxidant activity, which could have implications in the development of antioxidant therapies (Chkirate et al., 2019).

Synthesis of Heterocyclic Compounds

Research into the synthesis of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases from derivatives like the one has shown potential for the development of various heterocyclic compounds. These compounds could have broad applications in pharmaceuticals and materials science (Hassan et al., 2015).

Potential Lead Antioxidative Molecules

A study characterized substituted aryl meroterpenoids from red seaweed, which showed significant antioxidant activities. This research suggests that similar compounds could serve as potential lead antioxidative molecules for use in pharmaceutical and food industries (Chakraborty et al., 2016).